Cas no 537712-98-4 (4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid)

4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid is a biphenyl derivative featuring methyl substituents at the 4 and 4' positions and a carboxylic acid functional group at the 2 position. This compound is primarily utilized in organic synthesis and pharmaceutical research as a key intermediate for constructing more complex molecular frameworks. Its rigid biphenyl core enhances structural stability, while the carboxylic acid group allows for further functionalization through esterification, amidation, or other derivatization reactions. The methyl groups contribute to increased lipophilicity, which can influence solubility and reactivity in synthetic applications. The compound is commonly employed in the development of liquid crystals, agrochemicals, and specialty polymers due to its well-defined stereochemistry and versatile reactivity.
4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid structure
537712-98-4 structure
Product Name:4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
CAS No:537712-98-4
MF:C15H14O2
MW:226.270464420319
MDL:MFCD18318953
CID:1588387
PubChem ID:17774366
Update Time:2025-06-07

4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-(4-methylphenyl)benzoic acid
    • 4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
    • AK481633
    • 2-(4-METHYLPHENYL)-5-METHYLBENZOIC ACID
    • XQGAYWVPAVKFBR-UHFFFAOYSA-N
    • 4,4'-Dimethylbiphenyl-2-carboxylic acid
    • BC1555610
    • 4,4'-dimethyl-1,1'-biphenyl-2-carboxylic acid
    • 4,4'-Dimethyl[1,1'-biphenyl]-2-carboxylic acid
    • [1,1'-Biphenyl]-2-carboxylic acid, 4,4'-dimethyl-
    • 537712-98-4
    • s11927
    • CS-0153072
    • [1,1'-Biphenyl]-2-carboxylic acid,4,4'-dimethyl-
    • 4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylicacid
    • DTXSID90590920
    • SCHEMBL6495696
    • MFCD18318953
    • AKOS017552613
    • DS-18920
    • MDL： MFCD18318953
    • Inchi： 1S/C15H14O2/c1-10-3-6-12(7-4-10)13-8-5-11(2)9-14(13)15(16)17/h3-9H,1-2H3,(H,16,17)
    • InChI Key： XQGAYWVPAVKFBR-UHFFFAOYSA-N
    • SMILES： OC(C1C=C(C)C=CC=1C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 226.09942
  • Monoisotopic Mass: 226.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • PSA: 37.3

4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019115275-1g
4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
 537712-98-4 97%
1g
 $245.00 2023-09-01
Alichem
A019115275-5g
4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
 537712-98-4 97%
5g
 $782.80 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CN863-250mg
4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
 537712-98-4 97%
250mg
 1035CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CN863-100mg
4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
 537712-98-4 97%
100mg
 497CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CN863-1g
4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
 537712-98-4 97%
1g
 2739CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CN863-50mg
4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
 537712-98-4 97%
50mg
 109.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CN863-200mg
4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
 537712-98-4 97%
200mg
 274.0CNY 2021-07-10
Aaron
AR00DCA5-250mg
[1,1'-Biphenyl]-2-carboxylic acid, 4,4'-diMethyl-
 537712-98-4 98%
250mg
 $39.00 2025-02-10
Aaron
AR00DCA5-100mg
[1,1'-Biphenyl]-2-carboxylic acid, 4,4'-diMethyl-
 537712-98-4 98%
100mg
 $23.00 2025-02-10
A2B Chem LLC
AG21345-100mg
2-(4-Methylphenyl)-5-methylbenzoic acid
 537712-98-4 97%
100mg
 $55.00 2023-12-30

4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:537712-98-4)4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
Order Number:A1164000
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:20
Price ($):329.0
Email:sales@amadischem.com

4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid Related Literature

Related Categories

537712-98-4 (4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:537712-98-4)4,4'-Dimethyl-[1,1'-biphenyl]-2-carboxylic acid
A1164000
Purity:99%
Quantity:5g
Price ($):329.0
Email